2-Methyl-5-methoxy-2,3-dihydrobenzofuran-6-ol

• IUPAC Name: 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-ol
• InChI: InChI=1S/C10H12O3/c1-6-3-7-4-10(12-2)8(11)5-9(7)13-6/h4-6,11H,3H2,1-2H3
• InChI Key: FOCQHGRKWJMGER-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC(=C(C=C2O1)O)OC
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• CAS RN: 219493-30-8

Description

“2-Methyl-5-methoxy-2,3-dihydrobenzofuran-6-ol” is a derivative of benzofuran. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Scientific Research Applications

Crystallography and Structural Analysis

. . This research can provide valuable insights into the structural properties of “5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-ol” and its derivatives.

Antimicrobial Applications

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Anticancer Activities

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Drug Discovery and Development

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Synthesis of Benzofuran Derivatives

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Bioavailability Improvement

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Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

Benzofuran derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may interact with their targets in a variety of ways . For example, they may inhibit or activate enzymes, bind to receptors to modulate their activity, or interfere with the function of other cellular proteins. The specific mode of action would depend on the particular target and the context within the cell.

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran derivatives, it is likely that this compound could influence multiple pathways . For instance, it might affect pathways related to cell growth and proliferation (in the context of its potential anti-tumor activity), oxidative stress responses (given its potential anti-oxidative activity), or viral replication (in the context of its potential anti-viral activity).

Result of Action

Based on the known biological activities of benzofuran derivatives, potential effects could include the inhibition of cell growth (in the context of anti-tumor activity), reduction of oxidative stress (in the context of anti-oxidative activity), or inhibition of viral replication (in the context of anti-viral activity) .